Cas no 331855-56-2 (N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide)
331855-56-2 structure
Product Name:N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
CAS No:331855-56-2
MF:C14H21N3O
MW:247.336043119431
CID:1110996
Update Time:2024-07-24
N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Chemical and Physical Properties
Names and Identifiers
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- N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide
- Acetamide, N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-
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- Inchi: 1S/C14H21N3O/c1-12(18)15-14-5-3-13(4-6-14)11-17-9-7-16(2)8-10-17/h3-6H,7-11H2,1-2H3,(H,15,18)
- InChI Key: CXTJKIKSCWIABI-UHFFFAOYSA-N
- SMILES: C(NC1=CC=C(CN2CCN(C)CC2)C=C1)(=O)C
Computed Properties
- Exact Mass: 247.16863
Experimental Properties
- Density: 1.124±0.06 g/cm3(Predicted)
- Boiling Point: 421.2±35.0 °C(Predicted)
- PSA: 35.58
- pka: 15.06±0.70(Predicted)
N-[4-[(4-methyl-1-piperazinyl)methyl]phenyl]-Acetamide Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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